Cas no 2721-56-4 (2(1H)-Quinolinone,3,4-dimethoxy-)

• Product Name: 2(1H)-Quinolinone,3,4-dimethoxy-
• CAS No: 2721-56-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 266988
• PubChem ID: 442933
• Update Time: 2025-04-19

2(1H)-Quinolinone,3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,3,4-dimethoxy-
• 3,4-dimethoxy-1H-quinolin-2-one
• 2721-56-4
• Swietenidine B
• SureCN4065612
• 3,4-Dimethoxy-carbostyril
• 3,4-dimethoxy-2(1H)-quinolinone
• AKOS040763209
• SZUBEJQEEOURQH-UHFFFAOYSA-N
• C10741
• 3,4-Dimethoxy-2-quinolinol
• CTK8H9442
• Swietenidin B
• Q27108365
• 3, 4-dimethoxy-1H-quinolin-2-one
• SCHEMBL4065612
• AC1L9DOH
• CHEBI:9373
• DTXSID20332012

• Inchi： 1S/C11H11NO3/c1-14-9-7-5-3-4-6-8(7)12-11(13)10(9)15-2/h3-6H,1-2H3,(H,12,13)
• InChI Key： SZUBEJQEEOURQH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(NC2C=CC=CC=21)=O)OC

Computed Properties

• Exact Mass: 205.07393
• Monoisotopic Mass: 205.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 464.1°Cat760mmHg
• Flash Point: 234.5°C
• Refractive Index: 1.581
• PSA: 47.56
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2(1H)-Quinolinone,3,4-dimethoxy- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones